molecular formula C17H19N3O2S B12147679 4-(1,3-benzothiazol-2-yl)-5-imino-1-(tetrahydro-2H-pyran-4-ylmethyl)-2,5-dihydro-1H-pyrrol-3-ol

4-(1,3-benzothiazol-2-yl)-5-imino-1-(tetrahydro-2H-pyran-4-ylmethyl)-2,5-dihydro-1H-pyrrol-3-ol

Cat. No.: B12147679
M. Wt: 329.4 g/mol
InChI Key: WPQFFAPPKCLIFT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(1,3-benzothiazol-2-yl)-5-imino-1-(tetrahydro-2H-pyran-4-ylmethyl)-2,5-dihydro-1H-pyrrol-3-ol is a useful research compound. Its molecular formula is C17H19N3O2S and its molecular weight is 329.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(1,3-benzothiazol-2-yl)-5-imino-1-(tetrahydro-2H-pyran-4-ylmethyl)-2,5-dihydro-1H-pyrrol-3-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(1,3-benzothiazol-2-yl)-5-imino-1-(tetrahydro-2H-pyran-4-ylmethyl)-2,5-dihydro-1H-pyrrol-3-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H19N3O2S

Molecular Weight

329.4 g/mol

IUPAC Name

4-(1,3-benzothiazol-2-yl)-5-imino-1-(oxan-4-ylmethyl)-2H-pyrrol-3-ol

InChI

InChI=1S/C17H19N3O2S/c18-16-15(17-19-12-3-1-2-4-14(12)23-17)13(21)10-20(16)9-11-5-7-22-8-6-11/h1-4,11,18,21H,5-10H2

InChI Key

WPQFFAPPKCLIFT-UHFFFAOYSA-N

Canonical SMILES

C1COCCC1CN2CC(=C(C2=N)C3=NC4=CC=CC=C4S3)O

Origin of Product

United States

Biological Activity

The compound 4-(1,3-benzothiazol-2-yl)-5-imino-1-(tetrahydro-2H-pyran-4-ylmethyl)-2,5-dihydro-1H-pyrrol-3-ol is a complex organic molecule that has garnered attention for its potential biological activities. This article explores its biological profile, focusing on its mechanisms of action, efficacy against various biological targets, and relevant case studies.

Chemical Structure and Properties

The compound's chemical structure can be summarized as follows:

PropertyValue
Molecular Formula C₁₃H₁₅N₃OS
Molecular Weight 257.34 g/mol
CAS Number 877238-22-7

The biological activity of this compound is primarily attributed to its interaction with various biological targets, including enzymes and receptors. Notably, it has been indicated as a potential inhibitor of the ALK5 receptor , which is involved in the TGF-β signaling pathway. This pathway plays a crucial role in various pathological conditions including cancer and fibrosis.

Enzyme Inhibition

Research indicates that derivatives of benzothiazole, including this compound, exhibit significant inhibition against certain enzymes. For instance, compounds with similar structures have shown inhibitory effects on firefly luciferase (EC 1.13.12.7), which is vital for bioluminescence in organisms such as Photinus pyralis .

Biological Activity Studies

Several studies have evaluated the biological activity of this compound and its derivatives:

  • Antitumor Activity :
    • A study demonstrated that related compounds could inhibit ALK5 autophosphorylation with IC₅₀ values in the nanomolar range (e.g., 25 nM) and showed significant tumor growth inhibition in xenograft models .
  • Anti-tubercular Activity :
    • Recent advances have highlighted the synthesis of benzothiazole derivatives that exhibit potent activity against Mycobacterium tuberculosis. The newly synthesized compounds were tested for minimum inhibitory concentrations (MIC), revealing promising results .

Case Study 1: ALK5 Inhibition

A specific derivative was tested for its ability to inhibit ALK5 in NIH3T3 cells, yielding an IC₅₀ of 74.6 nM. This compound was administered at a dose of 30 mg/kg orally in a CT26 xenograft model, resulting in significant tumor growth inhibition without notable toxicity .

Case Study 2: Anti-Tubercular Efficacy

In vitro studies conducted on synthesized benzothiazole derivatives demonstrated MIC values ranging from 100 to 250 μg/mL against M. tuberculosis strains, with inhibition percentages reaching up to 99% for some compounds .

Summary of Findings

The biological activity of 4-(1,3-benzothiazol-2-yl)-5-imino-1-(tetrahydro-2H-pyran-4-ylmethyl)-2,5-dihydro-1H-pyrrol-3-ol suggests a multifaceted potential as an inhibitor targeting key pathways involved in disease progression:

Biological TargetActivity LevelReference
ALK5 ReceptorPotent Inhibitor
Firefly LuciferaseSignificant Inhibition
M. tuberculosisMIC (100–250 μg/mL)

Scientific Research Applications

Medicinal Chemistry

Antimicrobial Activity
Research has demonstrated that derivatives of benzothiazole, including this compound, exhibit significant antimicrobial properties. Studies indicate that compounds with a benzothiazole moiety can effectively inhibit the growth of various bacterial strains. For instance, derivatives have shown Minimum Inhibitory Concentration (MIC) values ranging from 4 to 20 μmol L1^{-1}, indicating potent antibacterial activity against Gram-positive bacteria .

Anticancer Properties
The compound has also been investigated for its anticancer potential. In vitro studies have revealed that certain benzothiazole derivatives induce apoptosis in cancer cells. The presence of specific functional groups within the compound enhances its cytotoxicity against various tumor cell lines, with IC5050 values reflecting strong antitumor activity .

Anti-inflammatory Effects
Benzothiazole derivatives have been noted for their anti-inflammatory properties. Compounds similar to the one have been shown to inhibit pro-inflammatory cytokines, suggesting potential applications in treating inflammatory diseases .

Material Science

Polymer Chemistry
The structural characteristics of 4-(1,3-benzothiazol-2-yl)-5-imino-1-(tetrahydro-2H-pyran-4-ylmethyl)-2,5-dihydro-1H-pyrrol-3-ol make it suitable for incorporation into polymer matrices. Its unique chemical structure can enhance the thermal stability and mechanical properties of polymers when used as an additive .

Fluorescent Materials
Due to its chromophoric nature, the compound can be utilized in the development of fluorescent materials. Such materials are valuable in various applications including sensors and imaging technologies .

Case Study 1: Antimicrobial Efficacy

In a study published in Molecules, researchers synthesized several benzothiazole derivatives and assessed their antimicrobial activities against a panel of bacterial strains. The study concluded that certain modifications to the benzothiazole ring significantly enhanced antimicrobial potency, demonstrating the importance of structural variations in developing effective antimicrobial agents .

Case Study 2: Anticancer Activity

A comprehensive investigation into the anticancer properties of benzothiazole derivatives highlighted their ability to induce cell cycle arrest and apoptosis in cancer cells. The study utilized various cell lines to evaluate cytotoxic effects and found that compounds with specific substituents exhibited enhanced activity compared to standard chemotherapeutics .

Summary Table of Applications

Application AreaSpecific Use CasesResearch Findings
AntimicrobialInhibition of Gram-positive bacteriaMIC values: 4–20 μmol L1^{-1}
AnticancerInduction of apoptosis in cancer cellsIC5050 values indicating strong cytotoxicity
Anti-inflammatoryInhibition of pro-inflammatory cytokinesPotential therapeutic applications in inflammation
Material ScienceEnhancing polymer properties; fluorescent materialsImproved thermal stability and mechanical properties

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.